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Compound of Interest

Compound Name: 4,4-Piperidinediol hydrochloride

Cat. No.: B213152 Get Quote

This technical guide provides a comprehensive overview of the core physical and chemical

properties of 4,4-Piperidinediol hydrochloride. It is intended for researchers, scientists, and

professionals in drug development who utilize this compound as a key intermediate in various

synthetic processes. This document outlines its fundamental characteristics, summarizes

quantitative data, and presents logical workflows for its application.

Core Physical and Chemical Properties
4,4-Piperidinediol hydrochloride, also known as 4-piperidone monohydrate hydrochloride, is

a synthetic organic compound widely used as an intermediate in the production of various

pharmaceuticals and other organic molecules.[1] It is a white to off-white crystalline solid.[2][3]

The hydrochloride salt form enhances its solubility in water and contributes to its stability.[3]

The compound is known to be hygroscopic and should be stored in a cool, dark, and dry place

to prevent degradation.[1]

Data Presentation: Physical and Chemical Properties
The following table summarizes the key quantitative data for 4,4-Piperidinediol
hydrochloride:
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Property Value Source(s)

CAS Number 40064-34-4 [2][3][4][5]

Molecular Formula C₅H₁₂ClNO₂ [1][2][5]

Molecular Weight 153.61 g/mol [1][5][6]

Appearance
White to off-white crystalline

solid
[1][2][3]

Melting Point
90-99 °C (range from various

sources)
[2][4][5][7][8]

185-189 °C [1]

Solubility Soluble in water [1][2][3][7]

EINECS Number 254-779-9 [2][5]

Storage Temperature 0-5 °C [7][9]

Experimental Protocols & Synthesis
While specific experimental protocols for determining each physical property are not detailed in

the provided literature, the general synthesis of 4,4-Piperidinediol hydrochloride and its role

in subsequent reactions are well-documented.

General Synthesis Overview
A common manufacturing process for 4,4-Piperidinediol hydrochloride involves the catalytic

hydrogenation of pyridine to produce 4-piperidone.[10] The resulting 4-piperidone is then

reacted with hydrochloric acid and water to form the final product, 4-Piperidone Hydrochloride

Monohydrate.[10] Another described synthesis route involves the reaction of piperazine with

diethyl carbonate in the presence of hydrogen chloride gas.[1]

A more detailed, multi-step synthesis can be described as follows:

Etherification: N-Carbethoxy-4-piperidone is reacted with trimethyl orthoformate in a fluid

medium with an acid catalyst to yield N-Carbethoxy-4,4-dimethoxypiperdine.[11]
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Hydrolysis: The resulting N-Carbethoxy-4,4-dimethoxypiperdine is then hydrolyzed to

produce 4,4-dimethoxypiperidine.[11]

Formation of Hydrochloride Salt: Finally, the 4,4-dimethoxypiperidine is treated with

hydrochloric acid to yield 4-Piperidone HCl Hydrate.[11]

Mandatory Visualizations
The following diagrams illustrate the chemical structure of 4,4-Piperidinediol hydrochloride
and its role in synthetic chemistry.

Caption: Chemical structure of 4,4-Piperidinediol hydrochloride.
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Caption: Simplified synthesis workflow for 4,4-Piperidinediol hydrochloride.
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Caption: Role of 4,4-Piperidinediol hydrochloride as a key intermediate.

Conclusion
4,4-Piperidinediol hydrochloride is a foundational building block in modern organic synthesis,

particularly within the pharmaceutical and agrochemical industries. Its physical properties,

including its solid, crystalline nature and water solubility, make it a convenient intermediate for a

variety of chemical transformations.[1][2][3] The reactivity of its functional groups allows for its

incorporation into a wide array of complex molecules, such as fentanyl analogues and P-gp

inhibitors.[1][9][12] A thorough understanding of its properties and synthetic pathways is crucial

for its effective application in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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